6-Methyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride

• IUPAC Name: 6-methyl-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C10H12N2O3.ClH/c1-12-3-2-8-6(5-12)4-7(10(14)15)9(13)11-8;/h4H,2-3,5H2,1H3,(H,11,13)(H,14,15);1H
• InChI Key: IEOXNMCIEIOZNM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C=C(C(=O)N2)C(=O)O.Cl
• Molecular Formula: C10H13ClN2O3
• Molecular Weight: 244.67 g/mol
• CAS No.: 1195656-46-2

Description

“6-Methyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride” is a compound that belongs to the class of 1,6-naphthyridines. 1,6-Naphthyridines are pharmacologically active compounds with a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources. More research may be needed to find the specific physical and chemical properties of this compound.

Scientific Research Applications

Synthesis and Structural Studies

• The synthesis of naphthyridine derivatives has been explored for their potential as antibacterial agents. For example, the synthesis of pyridonecarboxylic acids as antibacterial agents has been reported, demonstrating the methodological approaches to access the naphthyridine core and its analogues with varying substituents for enhanced activity (Egawa et al., 1984).
• Spectroscopic properties of novel polyfunctionally substituted naphthyridines have been investigated, providing insights into their structure-activity relationships. These studies highlight the significance of the naphthyridine core in developing compounds with potential pharmacological applications (Perillo et al., 2009).

Pharmacological Potential

• Naphthyridine derivatives have been evaluated for their antibacterial properties, showing promise as leads for the development of new antimicrobial agents. This includes work on compounds such as enoxacin, which is a notable example of a naphthyridine-based antibacterial agent (Matsumoto et al., 1984).
• Research into nonpeptide alphavbeta3 antagonists identified compounds within the naphthyridine series that exhibit significant in vitro and in vivo efficacy, suggesting applications in preventing and treating conditions such as osteoporosis (Hutchinson et al., 2003).

Safety and Hazards

The safety and hazards associated with “6-Methyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride” are not explicitly mentioned in the available resources. More research may be needed to find the specific safety and hazards of this compound.

Mechanism of Action

Target of Action

It is known that naphthyridines, the class of compounds to which it belongs, have a wide range of pharmacological activities, including anticancer, anti-human immunodeficiency virus (hiv), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .

Mode of Action

The mode of action of naphthyridines often involves the specific and differential functionalization of the naphthyridine core .

Biochemical Pathways

Naphthyridines are known to have a broad spectrum of biological applications, suggesting they may interact with multiple biochemical pathways .

Result of Action

Given the wide range of pharmacological activities of naphthyridines, it can be inferred that the compound may have diverse molecular and cellular effects .